Cas no 1805687-99-3 (5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid)

• Product Name: 5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid
• CAS No: 1805687-99-3
• MF: C₁₂H₁₁BrF₂O₄
• MW: 337.114150285721
• CID: 4939523
• Update Time: 2025-10-30

5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid

• Inchi： 1S/C12H11BrF2O4/c1-5(16)9(13)6-2-3-7(11(14)15)8(4-6)10(17)12(18)19/h2-4,9-11,17H,1H3,(H,18,19)
• InChI Key： QSVBIASTEYNDIX-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(F)F)=C(C(C(=O)O)O)C=1

Computed Properties

• Exact Mass: 335.98088 g/mol
• Monoisotopic Mass: 335.98088 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6
• Molecular Weight: 337.11

Additional information on 5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid

Introduction to 5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic Acid (CAS No. 1805687-99-3)

5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805687-99-3, represents a novel structural motif that combines a mandelic acid backbone with functional groups designed to enhance biological activity. The presence of both a bromoalkyl side chain and a difluoromethyl group makes this molecule particularly intriguing for its potential applications in drug development.

The bromoalkyl side chain at the 1-position introduces a reactive handle that can be further modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce diverse aryl or heteroaryl groups. This versatility allows for the synthesis of libraries of derivatives, which can be screened for enhanced pharmacological properties. Meanwhile, the difluoromethyl group at the 2-position is a well-documented pharmacophore that improves metabolic stability, lipophilicity, and binding affinity to biological targets. These features collectively position 5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid as a valuable building block in the design of next-generation therapeutics.

In recent years, there has been growing interest in the development of small molecules that modulate enzyme activity through allosteric mechanisms. The structural framework of 5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid lends itself well to such applications. For instance, the carboxylic acid moiety can interact with catalytic residues in enzymes, while the brominated side chain and difluoromethyl group can serve as anchors for specific interactions with distant residues in the enzyme's active or allosteric site. This dual functionality has been exploited in recent studies aimed at developing inhibitors of kinases and other therapeutic targets.

One particularly notable application of this compound has emerged in the context of antiviral research. The unique combination of functional groups in 5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid has been leveraged to design inhibitors targeting viral proteases and polymerases. In particular, the difluoromethyl group has been shown to enhance binding affinity to protease active sites by stabilizing transition states through steric and electronic effects. Preclinical studies have demonstrated promising results in inhibiting replication of certain viral strains, highlighting the compound's potential as a lead molecule for antiviral drug discovery.

Furthermore, the synthesis of 5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid presents an interesting challenge due to its complex stereochemistry and multiple functional groups. Recent advances in synthetic methodology have enabled more efficient routes to this compound, including asymmetric transformations that yield enantiomerically pure forms. Such developments are crucial for ensuring reproducibility in biological assays and minimizing off-target effects in drug candidates.

The pharmaceutical industry has also shown interest in exploring derivatives of 5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid for their potential as prodrugs or bioavailability enhancers. The mandelic acid moiety is known to improve oral bioavailability by facilitating transport across biological membranes. By incorporating additional functional groups such as fluorine atoms or bromine atoms, researchers aim to fine-tune pharmacokinetic properties while maintaining or enhancing therapeutic efficacy.

Another emerging area of research involves using computational chemistry and machine learning techniques to predict biological activity from molecular structures. The structural features of 5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid, including its unique combination of functional groups, have been incorporated into predictive models that estimate binding affinities and pharmacokinetic properties. These models have proven useful in guiding experimental design and prioritizing compounds for further investigation.

The role of fluorine atoms in medicinal chemistry cannot be overstated, and the presence of a difluoromethyl group in 5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid underscores its importance. Fluoro-substituted compounds often exhibit improved metabolic stability compared to their non-fluoro counterparts due to resistance to nucleophilic attack by enzymes such as cytochrome P450 oxidases. This property is particularly valuable for drugs that require prolonged circulation times or multiple daily dosing regimens.

In conclusion, 5-(1-Bromo-2-oxopropyl)-2-(difluoromethyl)mandelic acid (CAS No. 1805687-99-3) represents a structurally sophisticated compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups—specifically the bromoalkyl side chain, the difluoromethyl group, and the mandelic acid backbone—makes it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to remain a cornerstone of innovation in medicinal chemistry for years to come.